Cas no 936011-17-5 (5-Bromo-2-methoxyisonicotinaldehyde)

5-Bromo-2-methoxyisonicotinaldehyde structure

936011-17-5 structure

Product Name:5-Bromo-2-methoxyisonicotinaldehyde

CAS No:936011-17-5

MF:C₇H₆BrNO₂

MW:216.032041072845

MDL:MFCD13181606

CID:1026291

PubChem ID:70700318

Update Time:2024-10-26

5-Bromo-2-methoxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-methoxyisonicotinaldehyde
- 5-Bromo-2-methoxyisonicotildehyde
- 5-bromo-2-methoxypyridine-4-carbaldehyde
- 5-Bromo-2-methoxypyridine-4-carboxaldehyde
- GSHIHNCXBSQCLM-UHFFFAOYSA-N
- 5-Bromo-2-methoxy isonicotinaldehyde
- FCH1380404
- AB66667
- SY102929
- AX8218110
- Z1129
- 5-Bromo-2-methoxyisonicotinaldehyde, AldrichCPR
- 5-Bromo-2-methoxy-4-pyridinecarboxaldehyde (ACI)
- 3-Bromo-6-methoxypyridine-4-carboxaldehyde
- 5-Bromo-2-methoxy-pyridine-4-carbaldehyde
- DTXSID70743174
- SCHEMBL533880
- AKOS016002761
- MFCD13181606
- CS-W022310
- DS-14931
- DB-368443
- Z1269208118
- 936011-17-5
- EN300-1268309
- MDL： MFCD13181606
- Inchi： 1S/C7H6BrNO2/c1-11-7-2-5(4-10)6(8)3-9-7/h2-4H,1H3
- InChI Key： GSHIHNCXBSQCLM-UHFFFAOYSA-N
- SMILES： O=CC1C(Br)=CN=C(OC)C=1

Computed Properties

Exact Mass: 214.95819 g/mol
Monoisotopic Mass: 214.95819 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 216.03
XLogP3: 1.3
Topological Polar Surface Area: 39.2

Experimental Properties

Density: 1.606
Boiling Point: 273.596°C at 760 mmHg
Flash Point: 119.267°C
Refractive Index: 1.591

5-Bromo-2-methoxyisonicotinaldehyde Security Information

Hazard Statement： H315-H319-H335

5-Bromo-2-methoxyisonicotinaldehyde Pricemore >>

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5-Bromo-2-methoxyisonicotinaldehyde Production Method

Production Method 1

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -70 °C

Reference

: Pyridinones as antifibrotic agents and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -70 °C

Reference

: Preparation of anti-fibrotic pyridinones

, World Intellectual Property Organization, , ,

Production Method 3

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.3 30 min, -78 °C
1.4 Solvents: Water

Reference

: Preparation of tricyclic compounds as GPR40 agonists for use in treating diabetes and associated conditions

, World Intellectual Property Organization, , ,

Production Method 4

936011-17-5

Reaction Conditions

Reference

: Preparation of pyrido[3,2-c]benzazocinones and related compounds as tyrosine kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Butyllithium , Diisopropanolamine Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.3 30 min, rt
1.4 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of piperidines or piperidones substituted with urea and heteroaryl as FPR2 modulators

, European Patent Organization, , ,

Production Method 6

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran ; rt → -5 °C; 30 min, -5 °C; -5 °C → -78 °C; -78 °C; 1 h, -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Ammonium chloride

Reference

: Preparation method of 4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride

, China, , ,

Production Method 7

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 15 min, -78 °C; 1 h, -78 °C
1.2 -78 °C → rt; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Preparation of tricyclic fused pyridin-2-one derivatives as BRD4 inhibitors for treatment of proliferative disorders and cancer

, India, , ,

Production Method 8

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; < -60 °C; 1 h, < -60 °C
1.2 Solvents: Dimethylformamide ; < -60 °C; 1 h, < -60 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; -60 °C → rt

Reference

: Preparation of substituted pyrazoles and imidazoles as hemoglobin modifier compounds and uses thereof

, World Intellectual Property Organization, , ,

Production Method 9

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 15 min, -65 °C
1.2 -65 °C; 30 min, -65 °C

Reference

: Preparation of pyrimidine derivatives useful as P2X3 and P2X2/3 receptor antagonists useful for the treatment of urinary tract diseases, pain, respiratory diseases and cardiovascular diseases

, World Intellectual Property Organization, , ,

Production Method 10

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 -78 °C; 30 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of nitrogen-containing macrocyclic compounds useful as BRD4 inhibitors for the treatment of inflammatory disease, cancer, and autoimmune disease

, World Intellectual Property Organization, , ,

Production Method 11

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 -78 °C → 0 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water

Reference

: Preparation of tetrahydroisoquinoline derivatives for use as anti-hepatitis b virus agents

, World Intellectual Property Organization, , ,

Production Method 12

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Solvents: Dimethylformamide ; -78 °C; 10 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of N-aryl heteroarylcarboxamides and arylcarboxamides as inhibitors of WDR5 protein-protein binding

, World Intellectual Property Organization, , ,

Production Method 13

13472-85-0

936011-17-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 -78 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of biphenyl compounds as renin inhibitors for treating cardiovascular events and renal insufficiency

, World Intellectual Property Organization, , ,

Production Method 14

936011-17-5

Reaction Conditions

Reference

: Preparation of pyrido[4,5]cyclohepta[1,2-5b]pyridines and related compounds as tyrosine kinase inhibitors

, World Intellectual Property Organization, , ,